![molecular formula C12H12N8O2S2 B2610337 5-methyl-3-sulfanyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one; 7-methyl-3-sulfanyl-4H,5H-[1,2,3]triazolo[1,5-a]pyrimidin-5-one CAS No. 1172461-43-6](/img/structure/B2610337.png)
5-methyl-3-sulfanyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one; 7-methyl-3-sulfanyl-4H,5H-[1,2,3]triazolo[1,5-a]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
These compounds belong to the class of organic compounds known as triazolopyrimidines . Triazolopyrimidines are aromatic heterocyclic compounds containing a triazole ring fused to a pyrimidine ring . Triazole is a five-membered ring consisting of two carbon atoms and three nitrogen atoms. Pyrimidine is a six-membered ring consisting of four carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of similar triazolopyrimidines has been reported in the literature . A common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido .Molecular Structure Analysis
The molecular structure of these compounds, like other triazolopyrimidines, is characterized by a fused ring system containing a triazole ring and a pyrimidine ring .Scientific Research Applications
Antimalarial Activity
These compounds have been used as reactants for the synthesis of dihydroorotate dehydrogenase inhibitors with antimalarial activity .
HIV TAR RNA Binding
They have been investigated for their pharmacological activity caused by binding to HIV TAR RNA .
Ruthenium (II)-Hmtpo Complexes Synthesis
These compounds serve as reactants for the synthesis of Ruthenium (II)-Hmtpo complexes .
Vilsmeier Reaction of Conjugated Carbocycles and Heterocycles
They have been used as reactants for the Vilsmeier reaction of conjugated carbocycles and heterocycles .
Influenza Virus RNA Polymerase Inhibition
The preparation of compounds based on the [1,2,4]triazolo [1,5- a ]pyrimidine scaffold led to the identification of a compound with a very promising ability to inhibit influenza virus RNA polymerase PA–PB1 subunit heterodimerization .
Antimicrobial Activity
Triazolothiadiazine, a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine, has been reported to have diverse pharmacological activities, including antimicrobial activity .
Analgesic and Anti-inflammatory Activity
Triazolothiadiazine derivatives have also been reported to have analgesic and anti-inflammatory activities .
Antioxidant Activity
These compounds have been associated with antioxidant activity, making them potentially useful in combating oxidative stress .
Future Directions
Mechanism of Action
In terms of pharmacokinetics, the properties of triazoles can vary widely depending on their specific structures. Some general characteristics that may influence their ADME (Absorption, Distribution, Metabolism, and Excretion) properties include their ability to form hydrogen bonds, their lipophilicity, and their molecular size .
The action environment can also influence the activity of triazoles. Factors such as pH, temperature, and the presence of other substances can affect the stability and efficacy of these compounds .
properties
IUPAC Name |
5-methyl-3-sulfanylidene-2,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-7-one;7-methyl-3-sulfanylidene-1,2-dihydrotriazolo[1,5-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H6N4OS/c1-3-2-4(11)7-5-8-9-6(12)10(3)5;1-3-2-4(11)7-5-6(12)8-9-10(3)5/h2H,1H3,(H,9,12)(H,7,8,11);2,9H,1H3,(H,8,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INXBLHZEOIRUEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=NNC(=S)N12.CC1=CC(=O)N=C2N1NNC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N8O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.